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Compound of Interest

Compound Name: 7rh

Cat. No.: B607014 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

7rh is a potent and selective inhibitor of Discoidin Domain Receptor 1 (DDR1), a receptor

tyrosine kinase that is activated by collagen.[1] DDR1 is implicated in a variety of cellular

processes, including cell adhesion, proliferation, migration, and extracellular matrix remodeling.

Its dysregulation is associated with several diseases, making it a target for drug development.

These application notes provide detailed protocols for the preparation of 7rh stock solutions for

in vitro experiments.

Quantitative Data Summary

The following table summarizes the key quantitative data for 7rh.
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Property Value Reference

Molecular Weight 546.59 g/mol Tocris Bioscience

CAS Number 1429617-90-2 Tocris Bioscience

IC₅₀ for DDR1 6.8 nM Tocris Bioscience

Solubility in DMSO ≥ 100 mM (54.66 mg/mL) Tocris Bioscience

Appearance White to off-white solid General chemical properties

Storage Temperature -20°C Tocris Bioscience

Experimental Protocols
Materials

7rh powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 100 mM 7rh Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of 7rh in DMSO, a common

starting concentration for in vitro studies.

Pre-weighing Preparation: Before weighing, ensure the analytical balance is calibrated and

located in an area free from drafts and vibrations. Allow the 7rh powder to equilibrate to

room temperature before opening the container to prevent condensation.
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Weighing 7rh: Carefully weigh out the desired amount of 7rh powder. For example, to

prepare 1 mL of a 100 mM stock solution, you would need 54.66 mg of 7rh.

Calculation: Molarity (M) = moles of solute / liters of solution

Grams of 7rh = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)

Grams of 7rh = 0.1 mol/L x 546.59 g/mol x 0.001 L = 0.05466 g = 54.66 mg

Dissolving in DMSO: Transfer the weighed 7rh powder to a sterile microcentrifuge tube. Add

the calculated volume of DMSO to achieve a final concentration of 100 mM. For 54.66 mg of

7rh, add 1 mL of DMSO.

Solubilization: Close the tube tightly and vortex the solution until the 7rh powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Label each aliquot clearly with

the compound name, concentration, date of preparation, and solvent. Store the aliquots at

-20°C for long-term storage.

General Handling and Storage Recommendations

Handling: Handle 7rh powder in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Storage of Powder: Store the solid 7rh powder at -20°C in a tightly sealed container,

protected from light and moisture.

Storage of Stock Solution: Store the DMSO stock solution at -20°C. When stored properly,

the stock solution should be stable for several months. Avoid repeated freeze-thaw cycles.

Visualizations
DDR1 Signaling Pathway
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The following diagram illustrates the signaling pathway initiated by the activation of DDR1 by

collagen. 7rh acts as an inhibitor of the DDR1 kinase activity, thereby blocking these

downstream signaling events.
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Caption: DDR1 signaling pathway initiated by collagen binding.

Experimental Workflow for Testing 7rh Efficacy
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This diagram outlines a general experimental workflow to assess the efficacy of 7rh in a cell-

based assay, such as a cell viability or western blot experiment.

Start: Prepare 7rh Stock Solution

1. Seed cells in appropriate culture plates

2. Treat cells with varying concentrations of 7rh

3. Incubate for a defined period (e.g., 24-72h)

4. Perform Assay

Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

Western Blot for
downstream targets

(e.g., p-DDR1, p-AKT)

5. Data Analysis

End: Determine IC₅₀ or target inhibition
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Caption: General experimental workflow for evaluating 7rh.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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